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Compound of Interest

Compound Name: Ternidazole-d6hydrochloride

Cat. No.: B583655 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Procedural Guide

This document provides immediate and essential safety protocols, operational guidance, and

disposal plans for handling Ternidazole-d6 hydrochloride in a laboratory setting. Given the

nature of this compound as a deuterated active pharmaceutical ingredient (API) and a

hydrochloride salt, a cautious approach is paramount to ensure personnel safety and

environmental protection. The following procedures are based on best practices for managing

potent pharmaceutical compounds.

Compound Data and Hazard Assessment
While a specific Occupational Exposure Limit (OEL) for Ternidazole-d6 hydrochloride has not

been established, the parent compound, Ternidazole, is a nitroimidazole derivative.[1]

Compounds in this class, particularly in powder form, should be handled as potent APIs.[2][3]

[4] A risk assessment should be conducted to determine the appropriate level of containment

and personal protective equipment.

Physicochemical Properties of Ternidazole-d6 Hydrochloride
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Property Value

Chemical Name
2-Methyl-5-nitro-1H-imidazole-1-propanol-d6

Hydrochloride

CAS Number 1346599-62-9[5][6]

Molecular Formula C₇H₆D₆ClN₃O₃[5][7]

Molecular Weight 227.68 g/mol [5][7]

Appearance White to yellow solid[8]

GHS Hazard Statements for Ternidazole (Parent Compound)

Hazard Code Statement

H302 Harmful if swallowed

H312 Harmful in contact with skin

H315 Causes skin irritation

H319 Causes serious eye irritation

H332 Harmful if inhaled

H335 May cause respiratory irritation

Source: PubChem CID 68944 for Ternidazole. This information should be considered relevant

for the deuterated form in the absence of specific data.

Operational Plan: Personal Protective Equipment
(PPE) and Handling
Given the potent nature of Ternidazole-d6 hydrochloride, especially in powdered form, a multi-

layered PPE approach is mandatory to minimize exposure.[2][9] Engineering controls, such as

fume hoods and ventilated enclosures, are the primary line of defense.[10]

Recommended Personal Protective Equipment
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PPE Category Item Specification and Use

Hand Protection Double Nitrile Gloves

Wear two pairs of powder-free

nitrile gloves. The outer glove

should be removed and

disposed of as hazardous

waste immediately after

handling the compound.

Change gloves frequently.

Body Protection Disposable Gown

A disposable, solid-front gown

with long sleeves and tight-

fitting cuffs.[9] Gowns should

be changed immediately after

a session or if contamination is

suspected.

Eye Protection Safety Goggles
Wear tightly fitting chemical

safety goggles.[11]

Face Protection Face Shield

A face shield should be worn in

conjunction with safety

goggles, especially when there

is a risk of splashes or aerosol

generation.

Respiratory Protection N95 Respirator or Higher

For weighing and handling of

the powder, a fit-tested N95

respirator is the minimum

requirement. For higher-risk

procedures, a Powered Air-

Purifying Respirator (PAPR)

may be necessary.[10]

Experimental Protocol: Weighing and Handling of
Ternidazole-d6 Hydrochloride Powder

Preparation: Before handling the compound, ensure that the designated work area (e.g., a

chemical fume hood or a ventilated balance enclosure) is clean and decontaminated.[2] All
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necessary equipment, including weighing paper, spatulas, and waste containers, should be

placed inside the enclosure.

Gowning: Don all required PPE as specified in the table above before entering the

designated handling area.

Weighing:

Perform all manipulations of the powder within the certified chemical fume hood or

ventilated enclosure to minimize the risk of inhalation.[11][12]

Use a dedicated set of utensils (spatulas, etc.) for handling the compound.

Carefully weigh the desired amount of Ternidazole-d6 hydrochloride. Avoid creating dust

clouds.[11][13]

Post-Handling:

After weighing, carefully clean all surfaces and equipment with an appropriate solvent

(e.g., 70% ethanol) and dispose of the cleaning materials as hazardous waste.

Remove the outer pair of gloves and dispose of them in the designated hazardous waste

container before leaving the containment area.

Remove the remaining PPE in the designated changing area.

Disposal Plan: Waste Management and
Decontamination
The disposal of potent pharmaceutical compounds must be handled with extreme care to

prevent environmental contamination and exposure to personnel.[8][9] All waste generated

from handling Ternidazole-d6 hydrochloride is considered hazardous chemical waste.[8]

Waste Segregation and Disposal Protocol

Waste Containers: Use clearly labeled, leak-proof containers for all waste streams.

Containers should be designated for "Hazardous Chemical Waste".[8]
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Solid Waste:

This includes contaminated PPE (gloves, gowns), weighing paper, and any other solid

materials that have come into contact with Ternidazole-d6 hydrochloride.

Place all solid waste in a dedicated, sealed hazardous waste container.[8]

Liquid Waste:

Solutions containing Ternidazole-d6 hydrochloride should be collected in a separate,

sealed hazardous waste container.

Aqueous solutions should not be disposed of down the drain.[9]

Final Disposal:

All hazardous waste must be disposed of through a licensed hazardous waste disposal

facility, typically via high-temperature incineration.[14]

Do not mix with regular laboratory trash.

Decontamination Procedure

All non-disposable equipment and surfaces should be decontaminated after use.

A validated cleaning procedure should be in place. This may involve an initial wash with a

detergent solution, followed by a rinse with purified water, and then a final rinse with an

appropriate solvent.

Workflow and Logical Relationships
The following diagrams illustrate the procedural flow for safely handling and disposing of

Ternidazole-d6 hydrochloride.
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Diagram 1: Procedural workflow for handling Ternidazole-d6 hydrochloride.
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Waste Generation
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Diagram 2: Waste disposal plan for Ternidazole-d6 hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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